Cas no 16048-30-9 (Benzeneethanamine, N,a-dimethyl-4-propyl-)

Benzeneethanamine, N,a-dimethyl-4-propyl- structure
16048-30-9 structure
Product Name:Benzeneethanamine, N,a-dimethyl-4-propyl-
CAS No:16048-30-9
MF:C13H21N
MW:191.3125436306
CID:168164
PubChem ID:204291
Update Time:2025-04-19

Benzeneethanamine, N,a-dimethyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, N,a-dimethyl-4-propyl-
    • benzeneethanamine, N,alpha-dimethyl-4-propyl-
    • N-methyl-1-(4-propylphenyl)propan-2-amine
    • N,alpha-Dimethyl-p-propylphenethylamine
    • CHEMBL163814
    • 16048-30-9
    • DTXSID90936309
    • Methyl-[1-methyl-2-(4-propyl-phenyl)-ethyl]-amine
    • BRN 2718441
    • Phenethylamine, N,alpha-dimethyl-p-propyl-
    • BDBM50005250
    • Inchi: 1S/C13H21N/c1-4-5-12-6-8-13(9-7-12)10-11(2)14-3/h6-9,11,14H,4-5,10H2,1-3H3
    • InChI Key: IIRAUZQVFXYSCK-UHFFFAOYSA-N
    • SMILES: N(C)C(C)CC1C=CC(=CC=1)CCC

Computed Properties

  • Exact Mass: 191.16753
  • Monoisotopic Mass: 191.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 0.894
  • Boiling Point: 274.1°Cat760mmHg
  • Flash Point: 112.4°C
  • Refractive Index: 1.499
  • PSA: 12.03
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